Cas no 939758-79-9 (Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate)

• Product Name: Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate
• CAS No: 939758-79-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD08544281
• CID: 1055997
• PubChem ID: 16244395
• Update Time: 2025-06-20

Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate
• 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester
• 1,2,3,4-Tetrahydro-isoquinoline-5-carboxylic acid methyl ester
• A859614
• MFCD08544281
• methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate;
• DTXSID10585676
• AKOS006290475
• PB20272
• SCHEMBL2355554
• EN300-209310
• J-521739
• 1,2,3,4-tetrahydro-5-carbomethoxyisoquinoline
• Methyl1,2,3,4-tetrahydroisoquinoline-5-carboxylate
• 939758-79-9
• SY344683
• CS-0030301
• FT-0648784
• Methyl-1,2,3,4-tetrahydro-isoquinoline-5-carboxylate
• Methyl 1,2,3,4-tetrahydro-isoquinoline-5-carboxylate
• METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE-5-CARBOXYLATE

• MDL： MFCD08544281
• Inchi： 1S/C11H13NO2/c1-14-11(13)10-4-2-3-8-7-12-6-5-9(8)10/h2-4,12H,5-7H2,1H3
• InChI Key： WVVZSRPWKJIQPT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2CNCCC=21)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.541
• PSA: 38.33000
• LogP: 1.44770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate

Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate (CAS No. 939758-79-9): An Overview

Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate (CAS No. 939758-79-9) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate consists of a tetrahydroisoquinoline ring with a carboxylate ester group attached at the 5-position.

The synthesis of Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the Pictet-Spengler reaction followed by esterification, which provides a high yield and purity of the desired product. This synthetic route has been optimized to minimize side reactions and improve overall efficiency.

In terms of biological activity, Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in neurological disorders. For instance, studies have indicated that this compound can modulate the activity of monoamine oxidase (MAO), an enzyme implicated in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate may help in the treatment of conditions like depression and Parkinson's disease.

Additionally, Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate have also been studied to assess its suitability for drug development. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various neurological and inflammatory disorders. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses.

In conclusion, Methyl 1,2,3,4-tetrahydroisoquinoline-5-carboxylate (CAS No. 939758-79-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.